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Compound of Interest

Compound Name: MOP 35

Cat. No.: B1177889

An in-depth investigation into the discovery and initial findings of "MOP 35" reveals that this
term does not correspond to a singular, recognized entity within the realms of molecular biology
or drug development. Instead, "MOP 35" appears in a variety of unrelated scientific and
technical contexts, ranging from environmental engineering to international policy. This report
clarifies the diverse applications of the term "MOP 35" to provide context and prevent confusion
for researchers, scientists, and drug development professionals.

While the query for a technical guide on "MOP 35" in the context of a newly discovered
molecule or protein did not yield a specific subject, the term is associated with several distinct
areas of study and practice.

MOP 35 in Environmental Engineering: Biofilm
Reactors

In the field of environmental engineering, "MOP 35" refers to the Water Environment
Federation's (WEF) "Manual of Practice No. 35," which focuses on the design and application
of biofilm reactors[1][2][3]. These systems are crucial for wastewater treatment, utilizing
microorganisms attached to a surface to remove contaminants. The manual provides
comprehensive guidelines for engineers and scientists working on water purification
technologies.
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MOP 35 in Coordination Chemistry: Metal-Organic
Polyhedra

In the realm of materials science and coordination chemistry, the term "MOP" stands for Metal-
Organic Polyhedra. One publication references a specific "mixed-ligand carboxylate MOP 35"
with the molecular formula [C024(BTC4A)s(4-Cl)s(1,4-BDC)12]*6Hdmal[4]. These self-
assembled, discrete molecular architectures have potential applications in areas such as gas
storage, catalysis, and drug delivery, representing a distinct class of nanomaterials[4].

MOP 35 in International Policy: The Montreal
Protocol

"MOP 35" also designates the 35th Meeting of the Parties to the Montreal Protocol on
Substances that Deplete the Ozone Layer[5][6][7]. This international treaty is designed to
protect the ozone layer by phasing out the production of numerous substances that are
responsible for ozone depletion. The annual Meeting of the Parties is a critical forum for
assessing progress and making decisions to strengthen the protocol[5][7].

MOP 35 in Clinical Research: A Manual of
Operations

Within the context of a specific clinical study, "MOP 35" is the identifier for a "Manual of
Operations" for the Atherosclerosis Risk in Communities (ARIC) - PYP/HDP study[8]. This
research investigates the early detection of transthyretin cardiac amyloidosis, a condition
involving abnormal protein deposits in the heart muscle[8]. In this instance, "MOP 35" is a
document reference number and not a biological molecule.

Other Scientific Contexts for "MOP"

The acronym "MOP" also appears in other scientific contexts, although not specifically as
"MOP 35"

» Mycobacterial Optimal Promoter (MOP): In molecular biology, "MOP" can refer to a strong
constitutive mycobacterial optimal promoter used in gene expression studies within
mycobacteria[9].
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e Mu-Opioid Peptide (MOP) Receptor: In pharmacology and neuroscience, "MOP" is a
common abbreviation for the mu-opioid peptide receptor, a key target for opioid drugs such
as morphine[10]. Research in this area includes the development of ligands that interact with
both NOP and MOP receptors for potential new analgesics[10].

» Novel Psychoactive Substances: A doctoral thesis includes "Mop-35" in a table related to the
detection of novel psychoactive substances in oral fluid, suggesting it may be a designation
for a specific compound within this class of substances, though no further details on its
discovery or biological function are provided[11].

Conclusion

The term "MOP 35" does not refer to a specific, publicly documented protein or molecule that
has been the subject of discovery and initial findings in the context of drug development or
fundamental biological research. The diverse and unrelated applications of this term
underscore the importance of precise nomenclature in scientific communication. Researchers
and professionals seeking information should specify the field of interest to avoid ambiguity.
Without a more specific identifier or context, a technical guide on the "discovery and initial
findings of MOP 35" as a singular molecular entity cannot be constructed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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